![molecular formula C8H5F3O3 B1586434 3-hydroxy-5-(trifluoromethyl)benzoic Acid CAS No. 328-69-8](/img/structure/B1586434.png)
3-hydroxy-5-(trifluoromethyl)benzoic Acid
Overview
Description
3-hydroxy-5-(trifluoromethyl)benzoic acid, also known as 3-hydroxy-5-(trifluoromethyl)benzoate, is an organic compound that has been widely studied due to its potential applications in various fields. It is a white crystalline solid with a molecular formula of C7H4F3O3. It is a derivative of benzoic acid, and is structurally related to other compounds such as 3-hydroxy-4-methoxybenzoic acid and 3-hydroxy-4-nitrobenzoic acid. This compound has a wide range of uses in scientific research, including as an intermediate in the synthesis of pharmaceuticals, as a reagent in the synthesis of other organic compounds, and as a biochemical probe.
Scientific Research Applications
Biosynthesis and Natural Product Chemistry
- Natural Product Biosynthesis : The precursor role of related compounds in the biosynthesis of a large group of natural products, including ansamycins, saliniketals, and mitomycins, has been explored. These studies highlight the molecular genetics, chemical, and biochemical perspectives of natural product biosynthesis (Kang, Shen, & Bai, 2012).
Fluorescence Probes and ROS Detection
- Development of Fluorescence Probes : Novel fluorescence probes for detecting reactive oxygen species (ROS), specifically for distinguishing highly reactive species like hydroxyl radicals, have been designed using derivatives of benzoic acid. Such probes are crucial for understanding ROS's role in biological and chemical processes (Setsukinai, Urano, Kakinuma, Majima, & Nagano, 2003).
Supramolecular Chemistry and Liquid Crystals
- Self-Assembly and Liquid Crystalline Phases : Research on semifluorinated tapered monodendrons containing crown ethers has demonstrated the fluorophobic effect inducing their self-assembly into supramolecular columnar dendrimers, exhibiting unique liquid crystalline phases. This illustrates the compound's significance in designing new materials with tailored properties (Percec, Johansson, Ungar, & Zhou, 1996).
Antibacterial Activity and Drug Development
- Antibacterial Activity : Studies on novel hybrid derivatives of 3-hydroxy benzoic acid have shown potential antibacterial activity, underscoring the importance of such compounds in developing new chemotherapeutic agents and drug candidates (Satpute, Gangan, & Shastri, 2018).
Coordination Polymers and Metal-Organic Frameworks
- Metal-Organic Frameworks (MOFs) : The use of derivatives in synthesizing MOFs for applications in sensing, magnetism, and photoluminescence highlights the structural versatility and functional potential of these compounds in materials science (Yang, Wen, Liu, Robbins, Wen, & Zhang, 2015).
Sensing and Detection Technologies
- Ratiometric Fluorescence Probing : The development of benzothiazole-based aggregation-induced emission luminogens (AIEgens) for physiological pH sensing showcases the application of these compounds in creating sensitive and selective biosensors for monitoring health-related parameters (Li, Feng, Niu, Zhang, Li, Kang, Xu, He, Hou, & Tang, 2018).
Mechanism of Action
Target of Action
The primary targets of 3-hydroxy-5-(trifluoromethyl)benzoic acid are currently unknown . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Mode of Action
Benzoic acid derivatives are known to undergo reactions at the benzylic position, including free radical bromination and nucleophilic substitution .
Biochemical Pathways
As a benzoic acid derivative, it can be easily attached to molecule scaffolds through amination reactions . The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation .
Pharmacokinetics
Benzoic acid is known to be conjugated to glycine in the liver and excreted as hippuric acid .
Result of Action
It’s known that benzoic acid derivatives can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors . For instance, it should be stored in an inert atmosphere at room temperature . Also, personal protective equipment should be worn to avoid inhalation, ingestion, and contact with skin and eyes .
properties
IUPAC Name |
3-hydroxy-5-(trifluoromethyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O3/c9-8(10,11)5-1-4(7(13)14)2-6(12)3-5/h1-3,12H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJUOAPFXYPEEMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00382459 | |
Record name | 3-hydroxy-5-(trifluoromethyl)benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00382459 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
328-69-8 | |
Record name | 3-hydroxy-5-(trifluoromethyl)benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00382459 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-hydroxy-5-(trifluoromethyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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